Cas no 2229533-26-8 (4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol)

• Product Name: 4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol
• CAS No: 2229533-26-8
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6503053
• PubChem ID: 165675030
• Update Time: 2025-07-18

4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol
• EN300-1792988
• 4-{[1-(aminomethyl)cyclopropyl]methyl}-2-fluorophenol
• 2229533-26-8

• Inchi： 1S/C11H14FNO/c12-9-5-8(1-2-10(9)14)6-11(7-13)3-4-11/h1-2,5,14H,3-4,6-7,13H2
• InChI Key： FRMJHPGZQIXSMH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1(CN)CC1)O

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol

Introduction to 4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol (CAS No. 2229533-26-8)

4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol, identified by its CAS number 2229533-26-8, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both fluorine and amine functional groups makes it a versatile candidate for further chemical modifications and biological evaluations.

The compound's structure consists of a phenolic ring substituted with a fluorophenyl moiety at the 2-position, which is further connected to a cyclopropylmethyl group. This cyclopropylmethyl group is, in turn, linked to an amino methyl group. Such a configuration suggests that the molecule may exhibit interesting pharmacological properties, particularly in terms of interaction with biological targets.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity. The incorporation of a fluorine atom into pharmaceutical molecules often leads to better pharmacokinetic profiles, making such compounds more attractive for medicinal chemistry applications. The specific positioning of the fluorine atom in 4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol could play a crucial role in modulating its biological activity.

The amine functional group present in the molecule also opens up possibilities for further derivatization. Amines are well-known for their ability to form hydrogen bonds and participate in various chemical reactions, including condensation, alkylation, and acylation. These properties make 4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol a promising intermediate for synthesizing more complex molecules with tailored biological activities.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery. The cyclopropyl group is known to influence the conformational flexibility and electronic properties of molecules, which can be exploited to enhance their binding affinity to biological targets. In the context of 4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol, the cyclopropylmethyl moiety may contribute to its potential as a pharmacophore in developing new therapeutic agents.

The combination of these structural elements—fluorine, amine, and cyclopropyl—makes 4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol a fascinating subject for further investigation. Researchers are exploring its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound's unique chemical profile suggests that it may interact with multiple biological pathways, offering opportunities for multitarget drug design.

In the field of oncology, fluorinated aromatic compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The presence of both fluorine and an amine moiety in 4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol could make it an effective inhibitor of key oncogenic pathways. Additionally, the cyclopropyl group may enhance its binding affinity to target proteins, leading to more potent therapeutic effects.

Inflammation is another area where this compound shows potential. Amines are known to be involved in various inflammatory processes, and modifying them can lead to novel anti-inflammatory agents. The structural features of 4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol suggest that it could modulate inflammatory pathways by interacting with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX).

The central nervous system (CNS) is another therapeutic area where fluorinated aromatic compounds have been extensively studied. The blood-brain barrier (BBB) poses a significant challenge for drug delivery, but fluorinated compounds have shown improved ability to cross this barrier due to their enhanced lipophilicity and stability. The unique structural features of 4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol may make it an effective candidate for developing CNS-targeted drugs.

The synthesis of 4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol involves several key steps that highlight its complexity as a molecular entity. The introduction of the cyclopropyl group requires specialized synthetic methodologies, often involving ring-closing metathesis or other cyclization reactions. The subsequent modification of this group with an amine functionality further adds layers of complexity but also opens up possibilities for diverse chemical transformations.

The fluorination step is another critical aspect of synthesizing this compound. Fluorochemicals are typically synthesized using halogen exchange reactions or direct fluorination methods. These reactions require careful optimization to ensure high yields and purity while minimizing side products. The presence of both the amine and fluorine functional groups necessitates stringent control over reaction conditions to avoid unwanted interactions between these groups.

In conclusion, 4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol (CAS No. 2229533-26-8) is a structurally complex and multifaceted compound with significant potential in pharmaceutical research. Its unique combination of functional groups—fluorine, amine, and cyclopropyl—makes it an attractive candidate for further exploration in drug development across various therapeutic areas. As research continues to uncover new applications for this compound, it is likely that 4-{1-(aminomethyl)cyclopropylmethyl}-2-fluorophenol will play an important role in shaping the future of medicinal chemistry.